5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline

• Molecular Formula: C18H16ClN3
• Molecular Weight: 309.8 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline
• InChI: InChI=1S/C18H16ClN3/c1-11-4-3-5-15-16-10-12(2)21-22(16)18(20-17(11)15)13-6-8-14(19)9-7-13/h3-10,18,21H,1-2H3
• InChI Key: FJZPPRNQQJSLBD-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC=C(C=C4)Cl)C

Description

5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline, also known as CPQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPQ is a heterocyclic compound that contains a pyrazoloquinazoline core structure. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways in cells. 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in gene expression regulation. These inhibitory effects of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline on CDKs and HDACs may contribute to its anticancer properties.
Biochemical and Physiological Effects:
5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has also been shown to inhibit the growth of fungi by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. Additionally, 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been shown to induce the expression of heat shock proteins, which are involved in cellular stress response.

Advantages and Limitations for Lab Experiments

5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has several advantages for lab experiments, including its high purity and stability. It can be easily synthesized using various methods, and it has shown promising results in various scientific research applications. However, 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline. One potential direction is the development of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline derivatives with improved solubility and bioavailability. Another direction is the study of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline in vivo to determine its efficacy and safety in animal models. Additionally, 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline could be studied for its potential use in other scientific research applications, such as the detection of metal ions or the inhibition of other enzymes and signaling pathways. Overall, 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has shown significant potential in various scientific research applications, and further study of this compound could lead to the development of new treatments for cancer and fungal infections.

Synthesis Methods

5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline can be synthesized using various methods, including the condensation of 3,4-dichloroaniline and ethyl acetoacetate, followed by cyclization using hydrazine hydrate. Another method involves the reaction of 4-chlorobenzaldehyde and ethyl acetoacetate, followed by the addition of hydrazine hydrate to form 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline. These methods have been optimized to obtain high yields of 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline with good purity.

Scientific Research Applications

5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has shown significant potential in various scientific research applications. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has also been studied for its antifungal properties and has shown promising results in inhibiting the growth of fungi. Additionally, 5-(4-chlorophenyl)-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been studied for its potential use as a fluorescent probe for the detection of metal ions.